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Compound of Interest

Propyl 4-hydroxy-3-
Compound Name:

methoxybenzoate
CAS No.: 6273-95-6
Cat. No.: B184999

Get Quote

Propyl vanillate (Propyl 4-hydroxy-3-methoxybenzoate), a propyl ester derivative of vanillic

acid, stands at the intersection of sustainable chemistry and functional materials science.
Vanillic acid itself is a promising bio-based monomer, readily derived from lignin, one of the
most abundant natural polymers on Earth.[1] The esterification to Propyl vanillate modifies its
physical properties, such as solubility and volatility, while retaining the core chemical
functionality of the vanilloid structure—most notably, its antioxidant potential. This guide
provides a comprehensive technical overview of the physical, chemical, and spectroscopic
properties of Propyl vanillate, offering field-proven insights and detailed experimental protocols
for researchers in drug development, materials science, and food chemistry.

Molecular ldentity:

o Systematic Name: Propyl 4-hydroxy-3-methoxybenzoate

e CAS Number: 6273-95-6[2]

e Molecular Formula: C11H1404[2]
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e Molecular Weight: 210.23 g/mol [2]

Part 1: Physicochemical Properties

The physicochemical profile of a compound dictates its behavior in various matrices and is
fundamental to formulation, application, and biological interaction. While extensive
experimental data for Propyl vanillate is not broadly published, we can characterize its
properties through a combination of computational data and reasoned extrapolation from

closely related analogs.

Quantitative Data Summary

The following table summarizes key computed and expected physical properties for Propyl

vanillate.
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Property

Value | Expected Behavior

Data Source / Justification

Molecular Weight

210.23 g/mol

ChemScene[2]

Melting Point (°C)

Not experimentally determined.

Expected to be a low-melting

solid at room temperature.

Based on analogs like Methyl
vanillate (64-67 °C) and the
plasticizing effect of a longer

alkyl chain.

Boiling Point (°C)

Not experimentally determined.

Higher than analogs like
Methyl vanillate (285-287 °C)
due to increased molecular

weight.
Expected to be a white to off- Common appearance for
Appearance . ) ] - )
white crystalline solid. purified phenolic esters.
_ The phenolic hydroxyl and
Water: Sparingly soluble.
) ) ester groups allow for
Organic Solvents: Soluble in )
. ) hydrogen bonding, but the
Solubility polar organic solvents (e.g.,

ethanol, methanol, DMSO,

ethyl acetate).

overall molecule has significant
non-polar character from the

propyl chain and aromatic ring.

LogP (Octanol/Water)

1.9676

Computational; ChemScene[2]

Topological Polar Surface Area
(TPSA)

55.76 Az

Computational; ChemScene[2]

Hydrogen Bond Donors

1 (Phenolic -OH)

Computational; ChemScene[2]

Hydrogen Bond Acceptors

4 (2x Ester Oxygens, 1x
Methoxy Oxygen, 1x Hydroxyl
Oxygen)

Computational; ChemScene[2]

Causality Behind Physical Properties

¢ Solubility: The molecular structure of Propyl vanillate presents a classic case of

amphiphilicity. The polar "head" consists of a phenolic hydroxyl group, an ester group, and a

methoxy group, all capable of engaging in hydrogen bonding with polar solvents like water

and alcohols.[3] However, the non-polar aromatic ring and the three-carbon propyl chain
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contribute significant hydrophobic character. This duality explains its limited solubility in water
and high solubility in moderately polar to polar organic solvents that can accommodate both
regions of the molecule.

e Melting and Boiling Points: The melting and boiling points of phenolic esters are governed by
intermolecular forces: hydrogen bonding from the phenolic -OH group, dipole-dipole
interactions from the ester and methoxy groups, and van der Waals forces along the entire
molecule. While specific experimental values are unavailable, we can predict that Propyl
vanillate will have a higher boiling point than its shorter-chain analogs (methyl and ethyl
vanillate) due to increased van der Waals forces associated with its larger molecular mass.

Part 2: Chemical Properties and Reactivity

Antioxidant Activity: The Free Radical Scavenging
Mechanism

The primary chemical utility of Propyl vanillate, like many phenolic compounds, lies in its
antioxidant activity.[3][4] This function is almost entirely attributable to the phenolic hydroxyl (-
OH) group attached to the aromatic ring. It neutralizes highly reactive free radicals, which are
implicated in oxidative stress, material degradation, and food spoilage.

The dominant mechanism is Hydrogen Atom Transfer (HAT).[5] In this process, the phenolic
hydroxyl group donates its hydrogen atom to a free radical (Re), effectively neutralizing it. This
action transforms the Propyl vanillate into a phenoxyl radical.

Key Features of the Mechanism:

» Donation: The O-H bond in the phenol group is relatively weak and readily cleaves to donate
a hydrogen atom.

» Stabilization: The resulting Propyl vanillate phenoxyl radical is significantly stabilized by
resonance. The unpaired electron is delocalized across the aromatic ring and into the
carbonyl group of the ester, making it far less reactive than the initial free radical it quenched.

[5]

o Chain Termination: By converting a highly reactive radical into a stable, resonance-
delocalized one, Propyl vanillate terminates the radical chain reaction that propagates
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oxidative damage.
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LI, (Resonance Stabilized)
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Caption: Hydrogen Atom Transfer (HAT) mechanism of Propyl vanillate.

Stability and Degradation Pathways

o Oxidative Stability: As an antioxidant, Propyl vanillate is designed to be oxidized. It is
sensitive to light, air, and pro-oxidant metals. For long-term storage, it should be kept in a
cool, dark place, preferably under an inert atmosphere (e.g., nitrogen).[2]

o Hydrolytic Stability: The ester linkage is susceptible to hydrolysis, particularly under strong
acidic or basic conditions, which would yield vanillic acid and propanol. The compound
shows maximum stability in solutions with a pH between 4 and 5.[6]

Part 3: Spectroscopic Analysis (Predicted)

While experimental spectra for Propyl vanillate are not readily available in public databases, its
structure is simple enough to allow for a confident prediction of its key spectroscopic features
based on fundamental principles and data from analogous compounds. This predictive analysis
is a cornerstone of structural elucidation in chemical research.

'H and **C NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the
carbon-hydrogen framework of a molecule. The predicted chemical shifts (d) are relative to
tetramethylsilane (TMS).
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Assignment

'H NMR (Predicted
5, ppm)

13C NMR (Predicted
S, ppm)

Rationale

Propyl (CH3)

~1.0 (triplet)

Aliphatic methyl
group, split by
adjacent CHa.

Propyl (CH-2)

~1.8 (sextet)

Aliphatic methylene,
split by adjacent CHs
and CHz groups.

Propyl (O-CH2)

~4.2 (triplet)

Methylene group
attached to the
electronegative ester

oxygen, deshielded.

Methoxy (OCHs)

~3.9 (singlet)

Methyl group on an
electronegative
oxygen, no adjacent

protons.

Aromatic (C5-H)

~6.9 (doublet)

~115

Ortho to the hydroxyl
group.

Aromatic (C2-H)

~7.5 (doublet)

~112

Ortho to the ester

group.

Aromatic (C6-H)

~7.6 (doublet of
doublets)

~124

Ortho to both the
methoxy and ester

groups.

Phenolic (OH)

5.0 - 6.0 (broad
singlet)

Labile proton, signal
can be broad and its
position is
concentration/solvent

dependent.

Ester (C=0)

~166

Carbonyl carbon,
significantly
deshielded.
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Quaternary carbons
attached to

Aromatic (C1, C3,C4) - ~122, ~147, ~151 substituents, identified
by their characteristic
shifts.

Infrared (IR) Spectroscopy

IR spectroscopy identifies the functional groups present in a molecule based on their
vibrational frequencies.

e ~3400-3200 cm~! (broad): O-H stretching vibration of the phenolic hydroxyl group. The
broadness is due to hydrogen bonding.

e ~3100-3000 cm~1 (sharp): Aromatic C-H stretching.
e ~2970-2850 cm™! (sharp): Aliphatic C-H stretching from the propyl and methoxy groups.

e ~1715-1690 cm™! (strong, sharp): C=0 stretching of the conjugated ester carbonyl group.
This is one of the most prominent peaks.

e ~1600, ~1510 cm~* (medium): C=C stretching vibrations within the aromatic ring.
e ~1280-1200 cm~* (strong): Asymmetric C-O-C stretching of the ester group.

e ~1150-1050 cm™! (strong): Symmetric C-O-C stretching of the ester and ether groups.

UV-Visible Spectroscopy

UV-Vis spectroscopy provides information about electronic transitions within the molecule,
primarily related to its chromophore. The 4-hydroxy-3-methoxybenzoyl system is a strong
chromophore. In a solvent like ethanol or methanol, Propyl vanillate is expected to exhibit two
main absorption bands:

e A_max = 260-270 nm
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e A_max = 290-300 nm These absorptions correspond to T — TT* transitions within the
substituted benzene ring. The exact positions can shift depending on the solvent and pH
(deprotonation of the phenolic hydroxyl in basic solution causes a bathochromic, or red,
shift).

Part 4: Experimental Protocols

The following protocols are standardized methodologies that can be readily applied to
determine the key properties of Propyl vanillate.

Protocol: Melting Point Determination by Differential
Scanning Calorimetry (DSC)

Causality: DSC measures the difference in heat flow required to increase the temperature of a
sample and a reference as a function of temperature.[7] An endothermic event, like melting,
requires an influx of energy to break the crystal lattice, which appears as a distinct peak on the
thermogram.[8] The onset of this peak is taken as the melting point.

Methodology:

o Sample Preparation: Accurately weigh 2-5 mg of dry Propyl vanillate into a Tzero aluminum
DSC pan.[9] Place the corresponding lid on top.

o Encapsulation: Crimp the pan hermetically using a sample press to ensure a sealed
environment and prevent sublimation.

» Reference Pan: Prepare an empty, hermetically sealed Tzero aluminum pan to serve as the
reference.

e Instrument Setup: Place the sample pan and reference pan into the DSC autosampler tray or
manual cell.

e Thermal Program:

o Equilibration: Equilibrate the cell at 25°C.
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o Heating Ramp: Ramp the temperature from 25°C to a temperature well above the
expected melting point (e.g., 120°C) at a controlled rate of 10°C/min under a nitrogen
purge (50 mL/min).

o Isothermal Hold: Hold at the final temperature for 2 minutes to ensure complete melting.

o Cooling Ramp: Cool the sample back to 25°C at 10°C/min.

o Data Analysis: Analyze the heat flow versus temperature curve from the heating ramp. The
melting point (Tm) is determined as the onset temperature of the endothermic melting peak.
The area under the peak corresponds to the enthalpy of fusion (AHm).

Caption: Workflow for Melting Point Determination using DSC.

Protocol: Antioxidant Activity by DPPH Radical
Scavenging Assay

Causality: The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a colorimetric method to
determine antioxidant capacity.[10] DPPH is a stable free radical with a deep violet color. When
it accepts a hydrogen atom from an antioxidant, it is reduced to the non-radical form, DPPH-H,
which is pale yellow.[11] The degree of color change, measured as a decrease in absorbance
at ~517 nm, is directly proportional to the radical scavenging activity of the sample.

Methodology:
o Reagent Preparation:

o DPPH Stock Solution: Prepare a ~120 pM solution of DPPH in methanol.[12] Store in an
amber bottle at 4°C. The absorbance of this solution at 517 nm should be ~1.0.

o Sample Stock Solution: Prepare a 1 mg/mL stock solution of Propyl vanillate in methanol.

o Positive Control: Prepare a 1 mg/mL stock solution of a known antioxidant (e.g., Ascorbic
Acid or Trolox) in methanol.

 Serial Dilutions: From the sample and positive control stock solutions, prepare a series of
dilutions in methanol to test a range of concentrations (e.g., 1 to 200 pg/mL).
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e Assay Procedure (96-well plate format):

o

Blank: To triplicate wells, add 200 pL of methanol.

o Control (A_control): To triplicate wells, add 100 uL of methanol and 100 pL of the DPPH
working solution.

o Sample (A_sample): To triplicate wells, add 100 pL of each Propyl vanillate dilution and
100 pL of the DPPH working solution.

o Positive Control: To triplicate wells, add 100 uL of each positive control dilution and 100 pL
of the DPPH working solution.

 Incubation: Mix the plate gently and incubate in the dark at room temperature for 30 minutes.
[12]

o Measurement: Read the absorbance of all wells at 517 nm using a microplate reader.
 Calculation:

o Calculate the percentage of radical scavenging activity (% Inhibition) for each
concentration using the formula: % Inhibition = [ (A_control - A_sample) / A_control ] *
100[10]

o Plot % Inhibition versus concentration and determine the ICso value (the concentration
required to scavenge 50% of the DPPH radicals).
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Caption: Workflow for the DPPH Radical Scavenging Assay.
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Part 5: Safety and Handling

While a specific, comprehensive safety data sheet (SDS) for Propyl vanillate is not widely
available, safe handling practices can be inferred from its chemical class (phenolic ester).

o Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety
glasses with side shields, a lab coat, and chemical-resistant gloves (e.g., nitrile).

e Handling: Avoid inhalation of dust or vapors. Handle in a well-ventilated area or a chemical
fume hood. Avoid contact with skin and eyes.[6]

o Storage: Store in a tightly sealed container in a cool, dry, and dark place away from
incompatible materials such as strong oxidizing agents, acids, and bases.[2]

Conclusion

Propyl vanillate is a functionalized aromatic compound with significant potential derived from its
bio-based origin and inherent antioxidant properties. Its physicochemical profile is dominated
by the interplay between its polar phenolic head and its more hydrophobic ester tail, rendering
it soluble in a range of organic solvents. The key to its chemical utility is the phenolic hydroxy!l
group, which acts as a potent free-radical scavenger via a hydrogen atom transfer mechanism.
While further experimental characterization is needed to precisely define its thermal properties
and spectroscopic signatures, the foundational data and protocols presented in this guide
provide a robust framework for scientists and researchers to effectively utilize, analyze, and
innovate with Propyl vanillate in diverse applications.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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